Cas no 2228849-25-8 (4-(2-chloro-5-methylphenyl)methylpiperidin-4-ol)

• Product Name: 4-(2-chloro-5-methylphenyl)methylpiperidin-4-ol
• CAS No: 2228849-25-8
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6480775
• PubChem ID: 165694981
• Update Time: 2025-05-19

4-(2-chloro-5-methylphenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-5-methylphenyl)methylpiperidin-4-ol
• EN300-1980747
• 4-[(2-chloro-5-methylphenyl)methyl]piperidin-4-ol
• 2228849-25-8

• Inchi： 1S/C13H18ClNO/c1-10-2-3-12(14)11(8-10)9-13(16)4-6-15-7-5-13/h2-3,8,15-16H,4-7,9H2,1H3
• InChI Key： FFFGBYQBSHJCTB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CC1(CCNCC1)O

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2-chloro-5-methylphenyl)methylpiperidin-4-ol

4-(2-Chloro-5-Methylphenyl)methylpiperidin-4-ol: A Comprehensive Overview

The compound 4-(2-chloro-5-methylphenyl)methylpiperidin-4-ol, identified by the CAS number 11671376, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as compound 11671376, has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications in drug development.

The molecular structure of compound 11671376 consists of a piperidine ring substituted with a hydroxyl group at the 4-position and a methyl group attached to a chlorinated aromatic ring. This arrangement imparts the molecule with both hydrophilic and lipophilic characteristics, making it an interesting candidate for drug design. Recent studies have highlighted its ability to interact with various biological targets, including enzymes and receptors, which underscores its potential in therapeutic interventions.

Synthesis of compound 11671376 typically involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques. These methods have been optimized in recent years to improve yield and purity, as reported in several peer-reviewed journals. The use of microwave-assisted synthesis has also been explored, offering a greener and more efficient approach compared to traditional methods.

In terms of pharmacological properties, compound 11671376 has demonstrated moderate inhibitory activity against several kinases, making it a valuable tool in the study of signaling pathways. Preclinical studies have shown that it exhibits selectivity towards certain isoforms, which is crucial for minimizing off-target effects. Additionally, its bioavailability has been evaluated in animal models, revealing promising results that warrant further investigation in clinical settings.

The application of compound 11671376 extends beyond pharmacology. Its structural versatility makes it an ideal building block for constructing more complex molecules. Researchers have employed it as an intermediate in the synthesis of bioactive agents targeting neurodegenerative diseases and cancer. Recent advancements in medicinal chemistry have further expanded its utility by incorporating it into macrocyclic structures with enhanced stability and potency.

In conclusion, compound 11671376, or 4-(2-chloro-5-methylphenyl)methylpiperidin-4-ol, represents a significant advancement in organic synthesis and drug discovery. Its unique properties and versatile applications position it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to make substantial contributions to the field of medicinal chemistry.